Cas no 2034611-29-3 (5-[4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione)

• Product Name: 5-[4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
• CAS No: 2034611-29-3
• MF: C₁₅H₁₆N₂O₆S₂
• MW: 384.427341461182
• CID: 5338170
• Update Time: 2023-11-21

5-[4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-((2,2-dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)sulfonyl)phenyl)pyrrolidine-2,5-dione
• 1-[4-[(2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl)sulfonyl]phenyl]pyrrolidine-2,5-dione
• 5-[4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione

• Inchi： 1S/C15H16N2O6S2/c18-14-5-6-15(19)17(14)10-1-3-12(4-2-10)25(22,23)16-8-13-7-11(16)9-24(13,20)21/h1-4,11,13H,5-9H2
• InChI Key： POWFDHFQQFJHDO-UHFFFAOYSA-N
• SMILES： S1(CC2CC1CN2S(C1C=CC(=CC=1)N1C(CCC1=O)=O)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 786
• XLogP3: -0.7
• Topological Polar Surface Area: 126